Methyl 3-amino-2,2-dimethyl-3-phenylpropanoate

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: methyl 3-amino-2,2-dimethyl-3-phenylpropanoate
• InChI: InChI=1S/C12H17NO2/c1-12(2,11(14)15-3)10(13)9-7-5-4-6-8-9/h4-8,10H,13H2,1-3H3
• InChI Key: CMWWHIMPISTSBA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C1=CC=CC=C1)N)C(=O)OC

Description

Methyl 3-amino-2,2-dimethyl-3-phenylpropanoate is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 15.4 g of 3,3-dimethyl-4-phenylazetidin-2-one and 14.3 g of chlorotrimethylsilane in 150 cm3 of anhydrous methanol are refluxed for 6 hours. The solution is then evaporated and ethyl acetate and aqueous sodium bicarbonate at 5% are added. The organic phase is washed with water, is dried on sodium sulphate, and is then evaporated, obtaining 17.8 g of methyl 3-phenyl-3-amino-2,2-dimethylpropanoate (yield 98%).